Cas no 58139-96-1 (2-{2-4-(Trifluoromethyl)phenyldiazenyl}-2-{2-4-(trifluoromethyl)phenylhydrazono}acetonitrile)

• Product Name: 2-{2-4-(Trifluoromethyl)phenyldiazenyl}-2-{2-4-(trifluoromethyl)phenylhydrazono}acetonitrile
• CAS No: 58139-96-1
• MF: C₁₆H₉F₆N₅
• MW: 385.266583204269
• CID: 1609062
• PubChem ID: 6391981
• Update Time: 2025-04-21

2-{2-4-(Trifluoromethyl)phenyldiazenyl}-2-{2-4-(trifluoromethyl)phenylhydrazono}acetonitrile Chemical and Physical Properties

Names and Identifiers

• {(E)-[4-(trifluoromethyl)phenyl]diazenyl}{2-[4-(trifluoromethyl)phenyl]hydrazinylidene}acetonitrile
• 2-(2-[4-(TRIFLUOROMETHYL)PHENYL]DIAZENYL)-2-(2-[4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONO)ACETONITRILE
• 2-(5-nitrothiophen-2-yl)-1,3-thiazole-4-carboxylic acid
• 1-cyano-N'-[4-(trifluoromethyl)anilino]-N-[4-(trifluoromethyl)phenyl]iminomethanimidamide
• (NE,E)-1-cyano-N'-{[4-(trifluoromethyl)phenyl]amino}-N-{[4-(trifluoromethyl)phenyl]imino}methanimidamide
• 2-{2-[4-(trifluoromethyl)phenyl]diazenyl}-2-{2-[4-(trifluoromethyl)phenyl]hydrazono}acetonitrile
• AKOS005077246
• HMS576B16
• SCHEMBL9422010
• Acetonitrile, [[4-(trifluoromethyl)phenyl]azo][[4-(trifluoromethyl)phenyl]hydrazono]-
• 11F-052
• 58139-96-1
• MFCD00929083
• 2-{2-4-(Trifluoromethyl)phenyldiazenyl}-2-{2-4-(trifluoromethyl)phenylhydrazono}acetonitrile

• Inchi： 1S/C16H9F6N5/c17-15(18,19)10-1-5-12(6-2-10)24-26-14(9-23)27-25-13-7-3-11(4-8-13)16(20,21)22/h1-8,24H/b26-14+,27-25+
• InChI Key： IAXHFRVHDQLUHE-KLNRJUIRSA-N
• SMILES： FC(C1C=CC(=CC=1)N/N=C(\C#N)/N=N/C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 385.07637
• Monoisotopic Mass: 385.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 6.5

Experimental Properties

• Density: 1.39
• Boiling Point: 401.2°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.53
• PSA: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes